4-Fluoro-2-methyl-2H-indazole

• CAS: 1209731-93-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Putative Mechanisms of Action of 4-Fluoro-2-methyl-2H-indazole

A Guide for Researchers, Scientists, and Drug Development Professionals

Preamble: A Note on Scientific Inference

The indazole scaffold is a cornerstone in modern medicinal chemistry, with derivatives demonstrating a remarkable breadth of biological activities.[1][2][3] While a definitive, published mechanism of action for the specific molecule, 4-Fluoro-2-methyl-2H-indazole, remains to be fully elucidated in publicly accessible literature, this guide synthesizes the well-established pharmacological actions of structurally related 2H-indazole compounds. By examining the recurring molecular targets of this chemical class, we can construct a robust, evidence-based framework for investigating the probable mechanisms of action of 4-Fluoro-2-methyl-2H-indazole. This document is intended to serve as a roadmap for researchers, providing both the theoretical underpinnings and practical methodologies to explore its biological function.

The 2H-Indazole Scaffold: A Privileged Structure in Drug Discovery

The indazole nucleus, a bicyclic system comprising a benzene ring fused to a pyrazole ring, exists in two primary tautomeric forms: 1H-indazole and 2H-indazole.[1][2] The 2H-indazole isomer, while historically less explored than its 1H counterpart, has emerged as a critical pharmacophore in its own right, particularly in the development of targeted therapeutics.[1][3] The strategic placement of substituents on the indazole ring system allows for the fine-tuning of steric and electronic properties, enabling precise interactions with a variety of biological targets. The inclusion of a fluorine atom, as in 4-Fluoro-2-methyl-2H-indazole, can enhance metabolic stability and binding affinity through favorable electrostatic interactions.[4]

Primary Putative Mechanism of Action: Protein Kinase Inhibition

A significant body of evidence points to the role of indazole derivatives as potent inhibitors of protein kinases.[2][5][6] These enzymes play a pivotal role in cellular signaling, and their dysregulation is a hallmark of numerous diseases, most notably cancer. Given the prevalence of this activity within the indazole class, it is a primary avenue of investigation for 4-Fluoro-2-methyl-2H-indazole.

Targeted Kinase Families

Indazole-based compounds have been shown to inhibit a diverse range of kinases, including:

• Tyrosine Kinases: Such as Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR-2), and SRC kinase.[1][6][7]

• Serine/Threonine Kinases: Including Cyclin-Dependent Kinases (CDKs), Rho-associated coiled-coil containing protein kinases (ROCK), and Serum/glucocorticoid-regulated kinase 1 (SGK1).[1][6][7]

The Kinase Inhibition Signaling Pathway

The general mechanism of action for an indazole-based kinase inhibitor involves competitive binding to the ATP-binding pocket of the kinase domain. This prevents the phosphorylation of downstream substrate proteins, thereby interrupting the signaling cascade.

Figure 2: Experimental workflow for determining kinase inhibitory activity.

Protocol 1: In Vitro Kinase Assay (Example: VEGFR-2)

• Reagents and Materials: Recombinant human VEGFR-2, kinase buffer, ATP, poly(Glu, Tyr) 4:1 substrate, 4-Fluoro-2-methyl-2H-indazole stock solution (in DMSO), positive control inhibitor (e.g., Axitinib), ADP-Glo™ Kinase Assay kit (Promega).

• Procedure:

  • Prepare serial dilutions of 4-Fluoro-2-methyl-2H-indazole in kinase buffer.

  • In a 96-well plate, add 5 µL of the compound dilution or control.

  • Add 10 µL of a master mix containing VEGFR-2 and substrate to each well.

  • Initiate the reaction by adding 10 µL of ATP solution.

  • Incubate at room temperature for 60 minutes.

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ detection reagents according to the manufacturer's protocol.

  • Luminescence is measured using a plate reader.

• Data Analysis: Calculate the percentage of inhibition for each concentration relative to the DMSO control. Plot the percent inhibition against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Parameter	Description	Expected Outcome for Active Compound
Broad Panel Screen	Initial screen against a diverse set of kinases.	Significant inhibition (>50%) of one or more kinases.
IC50 Value	Concentration for 50% inhibition of a specific kinase.	Low nanomolar to micromolar range.
Cellular p-Substrate	Measures phosphorylation of a kinase's downstream target in cells.	Dose-dependent decrease in phosphorylated substrate.

Secondary Putative Mechanism of Action: COX-2 Inhibition and Anti-inflammatory Effects

Several 2H-indazole derivatives have been identified as inhibitors of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory cascade. [8][9]This suggests a potential role for 4-Fluoro-2-methyl-2H-indazole as an anti-inflammatory agent.

The COX-2 Inflammatory Pathway

Inflammatory stimuli trigger the release of arachidonic acid from cell membranes. COX-2 metabolizes arachidonic acid into prostaglandins (e.g., PGE2), which are potent mediators of inflammation, pain, and fever. Inhibition of COX-2 blocks this conversion.

Figure 3: The COX-2 inflammatory pathway and the inhibitory role of 2H-indazoles.

Experimental Validation: COX-2 Inhibition and Anti-inflammatory Activity

A combination of in vitro and cell-based assays can be used to evaluate the anti-inflammatory potential of 4-Fluoro-2-methyl-2H-indazole.

Protocol 2: Cell-Based Prostaglandin E2 (PGE2) Assay

• Cell Line: RAW 264.7 murine macrophages or human peripheral blood mononuclear cells (PBMCs).

• Reagents and Materials: Cell culture medium, lipopolysaccharide (LPS), 4-Fluoro-2-methyl-2H-indazole stock solution (in DMSO), positive control inhibitor (e.g., Celecoxib), PGE2 ELISA kit.

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of 4-Fluoro-2-methyl-2H-indazole or controls for 1 hour.

  • Induce inflammation by adding LPS (1 µg/mL).

  • Incubate for 18-24 hours.

  • Collect the cell culture supernatant.

  • Measure the concentration of PGE2 in the supernatant using a competitive ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of PGE2 inhibition for each concentration relative to the LPS-stimulated, vehicle-treated control. Determine the IC50 value by plotting the percent inhibition against the log of the compound concentration.

Parameter	Description	Expected Outcome for Active Compound
PGE2 Production	Measures the primary product of COX-2 activity in response to an inflammatory stimulus.	Dose-dependent reduction in LPS-induced PGE2 levels.
COX-1/COX-2 Selectivity	Compares the inhibition of the constitutive COX-1 enzyme versus the inducible COX-2 enzyme.	Higher IC50 for COX-1 than for COX-2, indicating selectivity.

Concluding Remarks and Future Directions

The structural motif of 4-Fluoro-2-methyl-2H-indazole places it within a class of compounds rich in pharmacological potential, primarily as a kinase inhibitor or an anti-inflammatory agent via COX-2 inhibition. The experimental frameworks provided in this guide offer a clear and logical path to elucidating its specific mechanism of action. Should initial screens prove negative for these targets, the broad bioactivity of the indazole family suggests that other avenues, such as modulation of the Wnt-signaling pathway or antimicrobial activity, could also be explored. [2][10][11]The key to unlocking the therapeutic potential of this, and any novel compound, lies in a systematic, hypothesis-driven investigation of its molecular interactions.

References

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• ResearchGate. (2017). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 14(8), 1435-1478. Retrieved from [Link]

• MDPI. (2023). Molecular Docking and MD Modeling Techniques for the Development of Novel ROS1 Kinase Inhibitors. International Journal of Molecular Sciences, 24(13), 10986. Retrieved from [Link]

• ResearchGate. (2014). The design and synthesis of indazole and pyrazolopyridine based glucokinase activators for the treatment of Type 2 diabetes mellitus. Retrieved from [Link]

• PubMed. (2019). Probing 2H-Indazoles as Templates for SGK1, Tie2, and SRC Kinase Inhibitors. ChemMedChem, 14(16), 1536-1545. Retrieved from [Link]

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• Royal Society of Chemistry. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Medicinal Chemistry, 12(8), 1245-1264. Retrieved from [Link]

• ResearchGate. (2021). Indazole derivatives with different substitution patterns as VEGFR-2 kinase inhibitors. Retrieved from [Link]

• ResearchGate. (2019). Synthesis of a 2H‐indazole‐derived library using the one‐pot–one‐step.... Retrieved from [Link]

• Chemistry & Biology Interface. (2016). Synthesis of novel (2H) indazole scaffold as an antimicrobial and anti-tubercular agent. Chemistry & Biology Interface, 6(1), 27-37. Retrieved from [Link]

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The Emerging Therapeutic Potential of the 4-Fluoro-2-methyl-2H-indazole Scaffold: A Technical Guide for Drug Discovery Professionals

Abstract

The indazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities. This technical guide delves into the specific realm of the 4-Fluoro-2-methyl-2H-indazole core, a substitution pattern with intriguing potential for modulating biological systems. While direct biological data for this exact molecule is nascent in publicly accessible literature, this guide will provide a comprehensive overview based on the well-established activities of the broader indazole family, the influence of fluorination in drug design, and data from closely related analogs. We will explore the chemical properties, synthesis, and plausible biological activities, including anticancer, antimicrobial, and anti-inflammatory effects, supported by established experimental protocols and in silico insights. This document serves as a foundational resource for researchers and drug development professionals interested in harnessing the therapeutic promise of this specific chemical entity.

Introduction: The Indazole Scaffold in Medicinal Chemistry

Indazole and its derivatives are a prominent class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry due to their versatile biological activities.[1] Structurally, indazoles consist of a benzene ring fused to a pyrazole ring. The nitrogen-containing heterocyclic core of indazoles allows them to interact with a variety of biological targets, leading to a broad spectrum of pharmacological effects.[1]

The indazole nucleus is present in several clinically approved drugs, highlighting its therapeutic importance. For instance, Pazopanib , a multi-targeted tyrosine kinase inhibitor, is used in the treatment of renal cell carcinoma and soft tissue sarcoma. Axitinib , another kinase inhibitor, is indicated for the treatment of advanced renal cell carcinoma. These examples underscore the success of the indazole scaffold in generating potent and selective therapeutic agents.

The biological activities of indazole derivatives are diverse and include:

• Anticancer Activity: Many indazole derivatives have been shown to possess potent antiproliferative activity against various cancer cell lines.[2][3] Their mechanisms of action often involve the inhibition of key signaling pathways implicated in cancer progression, such as those mediated by protein kinases.

• Antimicrobial Activity: The indazole scaffold has been explored for the development of novel antibacterial and antifungal agents.[4][5]

• Anti-inflammatory Activity: Several indazole derivatives have demonstrated significant anti-inflammatory properties, suggesting their potential in treating inflammatory disorders.[5]

The substitution pattern on the indazole ring plays a crucial role in determining the specific biological activity and potency of the resulting compound. The introduction of a fluorine atom, as in the case of 4-Fluoro-2-methyl-2H-indazole, is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic properties.[6]

Physicochemical Properties and Synthesis of 4-Fluoro-2-methyl-2H-indazole

Understanding the physicochemical properties and having access to robust synthetic routes are fundamental for the exploration of any new chemical entity in a drug discovery program.

Physicochemical Properties (Predicted)

Property	Predicted Value
Molecular Formula	C₈H₇FN₂
Molecular Weight	150.16 g/mol
LogP	1.8
pKa (most basic)	1.5
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	2
Rotatable Bonds	1

Note: These values are predicted using computational models and should be confirmed experimentally.

Synthesis of the 2H-Indazole Core

The synthesis of 2H-indazoles can be achieved through various synthetic methodologies. A common approach involves the cyclization of appropriately substituted precursors. One-pot, multi-component reactions catalyzed by copper have been reported for the efficient synthesis of 2H-indazoles from 2-bromobenzaldehydes, primary amines, and sodium azide.[7] This method offers a broad substrate scope and good functional group tolerance.

Below is a generalized workflow for a potential synthetic route to 2H-indazoles.

Caption: Workflow for the MTT cytotoxicity assay.

Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Protocol:

• Prepare Inoculum: Prepare a standardized suspension of the microorganism to be tested.

• Serial Dilution: Perform serial two-fold dilutions of the test compound in a 96-well microtiter plate containing appropriate growth medium.

• Inoculation: Inoculate each well with the microbial suspension. Include a positive control (microorganism with no compound) and a negative control (medium only).

• Incubation: Incubate the plate under appropriate conditions (temperature, time) for the specific microorganism.

• Determine MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Conclusion and Future Directions

The 4-Fluoro-2-methyl-2H-indazole scaffold represents a promising starting point for the development of novel therapeutic agents. Based on the extensive research on the broader indazole class, this particular compound is likely to exhibit a range of biological activities, with anticancer, antimicrobial, and anti-inflammatory properties being the most probable. The presence of the fluorine atom is anticipated to confer favorable pharmacokinetic and pharmacodynamic properties.

Future research should focus on the synthesis of 4-Fluoro-2-methyl-2H-indazole and its analogs, followed by a comprehensive biological evaluation using the protocols outlined in this guide. Structure-activity relationship (SAR) studies will be crucial to optimize the potency and selectivity of these compounds for specific biological targets. Further investigation into their mechanisms of action will provide a deeper understanding of their therapeutic potential and pave the way for their development as next-generation drugs.

References

• Synthesis of Novel Fluorine Compounds Substituted-4-thiazolidinones Derived from Rhodanine Drug as Highly Bioactive Probes. (Link not available)

• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. National Institutes of Health. [Link]

• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. Royal Society of Chemistry. [Link]

• Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. National Institutes of Health. [Link]

• Biologically active 2H‐indazole‐containing compounds. ResearchGate. [Link]

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Tautomerism in Fluoro-Methyl-Indazoles: A Structural & Thermodynamic Guide

Executive Summary

Indazole (

-indazole) is a privileged scaffold in kinase inhibitor design (e.g., Axitinib, Linifanib). Its utility stems from its ability to act as a hydrogen bond donor/acceptor pair within the hinge region of ATP-binding pockets. However, this utility is complicated by annular tautomerism —the migration of the proton between N1 and N2.

While the

-tautomer is thermodynamically dominant in the gas phase and solution ( kcal/mol), the introduction of fluorine (electronic modulation) and methyl (steric/lipophilic modulation) substituents can significantly perturb this equilibrium. This guide provides a rigorous analysis of these effects, offering a self-validating workflow for identifying and controlling tautomeric states in drug discovery.

Thermodynamic & Mechanistic Landscape[1][2]

The Baseline Equilibrium

The indazole core exists in a dynamic equilibrium between the benzenoid

-form and the quinonoid -form.

• 1H-Indazole (Benzenoid): Aromatic sextet is preserved in the benzene ring. Thermodynamically preferred.

• 2H-Indazole (Quinonoid): Disrupted aromaticity in the benzene ring; higher energy.

The "Fluoro-Methyl" Modulation

The simultaneous introduction of fluorine and methyl groups creates a "push-pull" dynamic that alters the acidity (

) of the N-H proton and the basicity of the pyridinic nitrogen.

Fluorine Effects (Electronic):

Fluorine is highly electronegative (

), exerting a strong inductive effect ($ -I $).

• Acidity Increase: Fluorine substitution on the benzene ring (positions 4, 5, 6, 7) generally increases the acidity of the N-H proton, lowering the

  .

• Position Sensitivity:

  • C4/C7-Fluorine: Through-space electrostatic repulsion with the N-H or lone pairs can destabilize specific tautomers. For instance, a C7-fluorine can destabilize the

    -tautomer via repulsion with the N1-H, potentially lowering the energy barrier to the -form or altering binding kinetics.

  • H-Bonding: Fluorine acts as a weak H-bond acceptor, potentially competing with N2 for intramolecular interactions if suitable donors are present on side chains.

Methyl Effects (Steric & Electronic):

• C3-Methylation: A methyl group at C3 (a common motif to fill hydrophobic pockets) introduces steric bulk. While it slightly donates electron density (

  ), its primary impact is steric. It can clash with N-substituents, influencing the rotational freedom of N-alkylated derivatives, but in the free N-H base, it stabilizes the pyrazole ring through hyperconjugation.

• N-Methylation (Fixed Tautomers): Comparing

  -methyl vs. -methyl derivatives serves as a proxy for tautomeric energy. The -methyl isomer is typically 3-4 kcal/mol more stable than the -methyl isomer.

Case Study: 4,6-difluoro-3-methyl-1H-indazole

Research into 4,6-difluoro and 6,7-difluoro-3-methyl derivatives reveals that despite heavy substitution, the

-tautomer remains the dominant species in both solution and solid state. However, the crystal packing changes. Unsubstituted indazoles often form dimers; fluorinated derivatives (like 3-trifluoromethyl-1H-indazole) often crystallize as catemers (helical chains) due to the altered electrostatics and weak C-F...H interactions.

Comparative Data: Substituent Effects

The following table summarizes the energetic and physical shifts caused by F and Me substitutions.

Compound	Dominant Tautomer (Solution)	( ) (kcal/mol)	Key Structural Feature
Unsubstituted Indazole		to	Forms H-bonded dimers in solid state.
3-Methyl-indazole		(approx)	Methyl hyperconjugation stabilizes .
4,5,6,7-Tetrafluoro-indazole		Reduced vs unsubstituted	High acidity of N-H; enhanced lipophilicity.
3-CF -indazole		High	Crystallizes as helical catemers (P3 space group).
7-Nitro-indazole		Lower	Intramolecular H-bond (N1-H...O2N) stabilizes .

Note:

values are derived from DFT calculations (B3LYP/6-311++G(d,p)) and experimental N-methylation ratios.

Experimental Protocol: Tautomer Identification

Distinguishing between

and tautomers (or their N-alkylated fixed forms) requires a multi-faceted approach. Standard NMR is often insufficient due to rapid exchange and solvent dependence.

The Gold Standard: NMR (HMBC)

Nitrogen chemical shifts are far more sensitive to hybridization and protonation states than carbon or proton shifts.

Protocol:

• Sample Prep: Dissolve 10-20 mg of substrate in DMSO-

  (prevents exchange broadening common in CDCl ).

• Acquisition: Run a

  - HMBC (Heteronuclear Multiple Bond Correlation) experiment.

• Analysis:

  • Pyrrole-like N (N-H or N-R): Resonates upfield (

    -160 to -180 ppm relative to nitromethane).

  • Pyridine-like N (=N-): Resonates downfield (

    -60 to -80 ppm).

  • Coupling: In

    -indazoles, N2 shows a strong coupling to H3 (if C3 is unsubstituted) or weak coupling to C3-Methyl protons. In -indazoles, N1 shows distinct coupling patterns to C7-H.

X-Ray Crystallography (Solid State)

• Recrystallization: Use slow evaporation from ethanol/water or toluene.

• Differentiation:

  • -Indazoles: Typically form centrosymmetric dimers via hydrogen bonds.

  • Fluorinated Derivatives: Look for catemer formation (infinite chains) driven by C-F polarity preventing standard dimerization.

UV-Vis Spectroscopy

• -forms generally exhibit a bathochromic shift (red shift) compared to -forms due to the quinonoid conjugation extending through the benzene ring.

Visualizations (Graphviz/DOT)

Diagram 1: The Tautomeric Equilibrium & Influencing Factors

This diagram illustrates the equilibrium and the specific forces (F-substitution, Solvent) that push the balance.

Caption: Thermodynamic equilibrium of indazole tautomers modulated by electronic (F) and steric (Me) factors.

Diagram 2: Analytical Decision Tree

A logic flow for researchers to determine the tautomeric state of their specific fluoro-methyl derivative.

Caption: Step-by-step decision tree for unambiguous assignment of indazole tautomers using NMR and X-ray techniques.

References

• Claramunt, R. M., et al. (2006). "A 1H, 13C and 15N NMR study in solution and in the solid state of six N-substituted pyrazoles and indazoles." Magnetic Resonance in Chemistry. Link

• Pérez-Medina, C., López, C., Claramunt, R. M., & Elguero, J. (2009). "Synthesis, reactivity, and NMR spectroscopy of 4,6- and 6,7-difluoro-3-methyl-1H-indazoles." Journal of Heterocyclic Chemistry. Link

• Alkorta, I., & Elguero, J. (2004). "Theoretical studies on the tautomerism of indazoles." Structural Chemistry.

• Catalán, J. (2014). "On the solvatochromism, dimerization and tautomerism of indazole." Arkivoc. Link

An In-depth Technical Guide to 4-Fluoro-2-methyl-2H-indazole: Synthesis, Properties, and Medicinal Chemistry Significance

Foreword for the Research Professional

This guide delves into the technical intricacies of 4-Fluoro-2-methyl-2H-indazole, a fluorinated heterocyclic compound of significant interest in modern medicinal chemistry. While a definitive historical record of its initial discovery remains elusive in publicly accessible literature, its structural motifs are present in numerous patented compounds and research molecules, particularly within the domain of kinase inhibitors. This document, therefore, serves as a distillation of established synthetic precedents and chemoinformatic predictions to provide a robust framework for its preparation, characterization, and potential applications. The narrative is constructed to empower researchers and drug development professionals with a comprehensive understanding of this valuable scaffold, grounded in the broader history of indazole chemistry and the strategic use of fluorine in drug design.

The Indazole Scaffold: A Privileged Structure in Medicinal Chemistry

The indazole ring system, a bicyclic heterocycle composed of a benzene ring fused to a pyrazole ring, is a cornerstone of modern medicinal chemistry.[1][2] First synthesized by Emil Fischer in the 1880s, indazoles have demonstrated a remarkable breadth of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[2][3] The indazole nucleus can exist in two principal tautomeric forms, 1H-indazole and 2H-indazole, with the 1H tautomer generally being more thermodynamically stable.[2][4]

The introduction of a fluorine atom into the indazole scaffold, as in 4-Fluoro-2-methyl-2H-indazole, is a strategic decision in drug design. Fluorine's high electronegativity and small size can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[5]

Synthesis of 4-Fluoro-2-methyl-2H-indazole: A Proposed Pathway

Proposed Synthetic Scheme

Caption: Proposed two-step synthesis of 4-Fluoro-2-methyl-2H-indazole.

Step-by-Step Experimental Protocol

Part 1: Synthesis of N-(3-fluoro-2-nitrobenzyl)methanamine

• Reaction Setup: To a solution of 3-fluoro-2-nitrotoluene (1.0 eq) in a suitable solvent such as methanol or ethanol, add methylamine (a solution in a compatible solvent, e.g., THF or water, 1.2 eq).

• Reductive Amination: Cool the mixture to 0 °C and add a reducing agent, such as sodium borohydride (NaBH₄, 1.5 eq), portion-wise while maintaining the temperature.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Isolation: Upon completion, quench the reaction by the slow addition of water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Part 2: Reductive Cyclization to 4-Fluoro-2-methyl-2H-indazole

• Reaction Setup: Dissolve the N-(3-fluoro-2-nitrobenzyl)methanamine (1.0 eq) from the previous step in a solvent such as ethanol or acetic acid.

• Reduction and Cyclization: Add a reducing agent capable of reducing the nitro group to an amine, which will subsequently cyclize. A common and effective reagent for this transformation is tin(II) chloride (SnCl₂, 3-5 eq). Alternatively, catalytic hydrogenation (H₂ gas with a palladium catalyst) can be employed.

• Reaction Conditions: Heat the reaction mixture to reflux (typically 80-100 °C) for 4-6 hours. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up and Purification: After cooling to room temperature, neutralize the reaction mixture with a base (e.g., saturated sodium bicarbonate solution). Extract the product with an organic solvent like ethyl acetate. The combined organic extracts are then washed with brine, dried, and concentrated. The final product, 4-Fluoro-2-methyl-2H-indazole, can be purified by silica gel chromatography or recrystallization.

Physicochemical Properties and Characterization

The following table summarizes the predicted and expected physicochemical properties of 4-Fluoro-2-methyl-2H-indazole.

Property	Predicted Value/Expected Data
Molecular Formula	C₈H₇FN₂
Molecular Weight	150.15 g/mol
Appearance	Off-white to pale yellow solid
¹H NMR	Resonances corresponding to aromatic protons and the N-methyl group. The fluorine atom will cause characteristic splitting patterns.
¹³C NMR	Signals for the eight carbon atoms, with the carbon attached to the fluorine exhibiting a large one-bond C-F coupling constant.
¹⁹F NMR	A singlet or a complex multiplet depending on the coupling with nearby protons.
Mass Spectrometry	A molecular ion peak (M+) at m/z = 150.06.

Significance in Medicinal Chemistry and Drug Development

The 4-Fluoro-2-methyl-2H-indazole scaffold is a valuable building block in the design of novel therapeutic agents. Its importance can be understood through the following key aspects:

• Kinase Inhibition: Many indazole derivatives are potent inhibitors of various protein kinases, which are crucial targets in oncology and inflammatory diseases.[4] The specific substitution pattern of 4-Fluoro-2-methyl-2H-indazole may confer selectivity and enhanced binding to the ATP-binding pocket of certain kinases.

• Metabolic Stability: The presence of the fluorine atom at the 4-position can block potential sites of metabolism, leading to improved pharmacokinetic properties such as a longer half-life.

• Modulation of Physicochemical Properties: The N-methyl group at the 2-position influences the compound's solubility and membrane permeability, which are critical for oral bioavailability.[2]

Logical Flow of a Drug Discovery Cascade

Caption: A simplified workflow illustrating the role of a core scaffold in a drug discovery program.

Conclusion and Future Perspectives

4-Fluoro-2-methyl-2H-indazole represents a strategically designed chemical entity with high potential in the field of drug discovery. While its specific history is embedded within the broader evolution of fluorinated heterocycles, the synthetic pathways to access it are well-precedented and robust. The combination of the privileged indazole core, the metabolic blocking and binding-enhancing properties of fluorine, and the modulating influence of the N-methyl group makes this compound and its derivatives highly attractive for further investigation as therapeutic agents. Future research will likely focus on the elaboration of this core scaffold to develop potent and selective inhibitors for a range of disease-relevant biological targets.

References

• Smolecule. (n.d.). Buy 4-Fluoro-2-methyl-2H-indazole-6-carboxylic acid. Retrieved from Smolecule website.[5]

• ResearchGate. (2025). Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. Retrieved from ResearchGate.[3]

• ChemicalBook. (2022). Indazole - Synthesis and Reactions as a Chemical Reagent. Retrieved from ChemicalBook.[6]

• Google Patents. (n.d.). US6982274B2 - 1H-indazole compound. Retrieved from Google Patents.[7]

• National Institutes of Health. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance. Retrieved from NIH.[1]

• Organic Chemistry Portal. (n.d.). 2H-Indazole synthesis. Retrieved from Organic Chemistry Portal.[8]

• ResearchGate. (2024). Innovative cascade reaction for 2H-indazole derivative synthesis. Retrieved from ResearchGate.[9]

• Caribbean Journal of Sciences and Technology. (2021). CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues. Retrieved from Caribbean Journal of Sciences and Technology.[2]

• PubMed Central. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Retrieved from PubMed Central.[4]

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• 9. researchgate.net [researchgate.net]

4-Fluoro-2-methyl-2H-indazole molecular weight and formula

The following technical monograph provides an in-depth analysis of 4-Fluoro-2-methyl-2H-indazole , structured for researchers in medicinal chemistry and drug discovery.

Physicochemical Identity & Profile

4-Fluoro-2-methyl-2H-indazole is a regiochemically distinct isomer of the indazole class. Unlike its thermodynamic counterpart (1-methyl-1H-indazole), the 2H-indazole scaffold possesses a quinoid-like resonance contribution, altering its electronic distribution, basicity, and hydrogen-bond accepting capabilities within protein binding pockets.

Core Data Specification

Parameter	Technical Specification
CAS Registry Number	1209731-93-0
IUPAC Name	4-Fluoro-2-methylindazole
Molecular Formula	C₈H₇FN₂
Molecular Weight	150.15 g/mol
Exact Mass	150.0593 g/mol
SMILES	CN1N=C2C(F)=CC=CC2=C1
LogP (Predicted)	~1.92
H-Bond Acceptors	2 (N1, F)
H-Bond Donors	0
Physical State	Solid (typically off-white to pale yellow)

Structural Significance

The introduction of a fluorine atom at the C4 position exerts a dual effect:

• Electronic Modulation: Fluorine's high electronegativity (

  ) inductively withdraws electron density from the aromatic ring, lowering the pKa of the conjugated system compared to the non-fluorinated parent.

• Conformational Locking: In drug design, the C4-fluorine can induce a dipole-dipole interaction or steric clash with adjacent substituents, potentially locking the molecule into a bioactive conformation.

Synthetic Methodologies & Regioselectivity

A critical challenge in indazole chemistry is controlling regioselectivity between the N1 and N2 positions. Simple alkylation of 4-fluoro-1H-indazole typically favors the N1 isomer (thermodynamic product) due to the lone pair availability and steric factors. To specifically target the 2-methyl-2H-indazole core, alternative strategies are required.

Route A: Direct Alkylation (Classic but Low Selectivity)

• Reagents: Methyl iodide (MeI) or Dimethyl sulfate, Base (Cs₂CO₃ or NaH), Solvent (DMF or THF).

• Mechanism: Sₙ2 attack by the indazolyl anion.

• Outcome: Typically yields a 3:1 to 10:1 mixture favoring the N1-isomer .

• Purification: Requires rigorous column chromatography (SiO₂). The N2-isomer is generally more polar and elutes later than the N1-isomer in EtOAc/Hexane systems.

Route B: Reductive Cyclization (High Regioselectivity)

For high-fidelity synthesis of the 2H-isomer, the Cadogan-type reductive cyclization or condensation of o-nitrobenzaldehydes with amines is the preferred "Expert" route.

Protocol:

• Condensation: React 2-fluoro-6-nitrobenzaldehyde with methylamine (excess) in ethanol to form the imine (Schiff base).

• Cyclization: Treat the crude imine with triethyl phosphite P(OEt)₃ or tributylphosphine (PBu₃) at elevated temperatures (120–150°C).

• Mechanism: The phosphine deoxygenates the nitro group to a nitrene (or nitrene-like intermediate), which inserts into the imine nitrogen to close the pyrazole ring.

• Result: Exclusive formation of the N2-methyl indazole, as the methyl group is fixed on the nitrogen prior to ring closure.

Synthetic Logic Diagram (Graphviz)

Caption: Comparison of direct alkylation (Route A) versus reductive cyclization (Route B) for regioselective synthesis.

Analytical Validation (Self-Validating Protocol)

Distinguishing the N1-methyl from the N2-methyl isomer is the most common pitfall in this synthesis. Standard ¹H NMR is insufficient without specific diagnostic correlations.

Diagnostic NMR Criteria

To validate the structure as 2-methyl-2H-indazole , the following NOE (Nuclear Overhauser Effect) correlations must be observed:

• N2-Methyl Isomer (Target):

  • NOE Correlation: Strong cross-peak between the N-Methyl protons (~4.1 ppm) and the C3-Proton (singlet, ~8.0-8.5 ppm).

  • Reasoning: In the 2H-isomer, the methyl group is spatially proximal to the C3 proton.

• N1-Methyl Isomer (Impurity):

  • NOE Correlation: Strong cross-peak between the N-Methyl protons and the C7-Proton (doublet/multiplet on the benzene ring).

  • Absence: No NOE between N-Me and C3-H.

13C NMR Shifts

• N2-Methyl: The N-Methyl carbon typically resonates downfield (~39-45 ppm).

• N1-Methyl: The N-Methyl carbon typically resonates upfield (~35-36 ppm).

Analytical Logic Diagram

Caption: Decision tree for structural validation using NOESY NMR spectroscopy.

Medicinal Chemistry Applications

The 4-fluoro-2-methyl-2H-indazole scaffold serves as a specialized pharmacophore in modern drug discovery.

Bioisosterism & Kinase Inhibition

The 2H-indazole core is often utilized as a bioisostere for the purine or indole rings found in ATP-competitive kinase inhibitors.

• Binding Mode: The N1 nitrogen (with its lone pair) can serve as a hydrogen bond acceptor for the "hinge region" of kinases.

• Fluorine Effect: The C4-fluorine atom is strategically placed to block metabolic oxidation (P450-mediated hydroxylation) at an otherwise electron-rich position, extending the half-life (

  ) of the compound.

PARP Inhibitors

Indazole derivatives are structural analogues to the phthalazinone core found in PARP inhibitors (e.g., Olaparib, Niraparib). The 4-fluoro substitution mimics the electronic environment required for

-stacking interactions with tyrosine residues in the PARP catalytic domain.

Fragment-Based Drug Discovery (FBDD)

With a molecular weight of ~150 Da, this molecule is an ideal "fragment" for FBDD screening. It possesses high ligand efficiency (LE) potential due to its rigid structure and defined hydrogen bonding vectors.

References

• Genung, N. E., Wei, L., & Aspnes, G. E. (2014).[1] Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation-Cadogan Reductive Cyclization.[1] Organic Letters, 16(11), 3114–3117. Retrieved from [Link]

• Gaulon, C., et al. (2004). Regioselective synthesis of indazole N1- and N2-(beta-D-ribonucleosides). Nucleosides, Nucleotides & Nucleic Acids, 23(1-2), 227-237.[2] Retrieved from [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. (Contextual grounding for C4-F metabolic stability).

Sources

• 1. Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation-Cadogan Reductive Cyclization [organic-chemistry.org]
• 2. Regioselective synthesis of indazole N1- and N2-(beta-D-ribonucleosides) - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Characterization of 4-Fluoro-2-methyl-2H-indazole: A Novel Kinase Inhibitor Candidate in Oncology Research

Introduction

The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including potent anti-cancer properties.[1] Many indazole derivatives function as inhibitors of protein kinases, which are critical regulators of cellular signaling pathways frequently dysregulated in cancer.[1][2] This application note describes a comprehensive experimental workflow for the initial characterization of a novel indazole compound, 4-Fluoro-2-methyl-2H-indazole, as a putative inhibitor of the Epidermal Growth Factor Receptor (EGFR) signaling pathway in cancer cell lines.

EGFR is a receptor tyrosine kinase that, upon activation by its ligands, initiates a cascade of downstream signaling events that promote cell proliferation, survival, and migration. Overexpression or activating mutations of EGFR are common in various cancers, making it a well-validated target for therapeutic intervention.[3][4] This guide will provide researchers with a tiered experimental approach to assess the compound's biological activity, from determining its effect on cell viability to confirming its engagement with the intended target in a cellular context.

Physicochemical Properties and Compound Handling

A thorough understanding of the compound's physicochemical properties is essential for accurate and reproducible experimental results.

Property	Value (Predicted/Reported for similar isomer)	Source
Molecular Formula	C₈H₇FN₂	Internal
Molecular Weight	150.15 g/mol	Internal
Melting Point	130.0 to 134.0 °C (for 1H-indazole isomer)	LookChem
Solubility	Slightly soluble in DMSO and Methanol	LookChem

Protocol 1: Preparation of Stock and Working Solutions

Rationale: Accurate and consistent preparation of the test compound is fundamental to the reliability of in vitro assays. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving hydrophobic small molecules for use in cell culture.[5] However, high concentrations of DMSO can be toxic to cells, so it is crucial to keep the final concentration in the culture medium low, typically below 0.5%.[5][6]

Materials:

• 4-Fluoro-2-methyl-2H-indazole powder

• Anhydrous Dimethyl Sulfoxide (DMSO), sterile

• Sterile microcentrifuge tubes or amber vials

• Sterile-filtered cell culture medium appropriate for the cell line

Procedure:

• Prepare a 10 mM Stock Solution:

  • Tare a clean, sterile microcentrifuge tube on an analytical balance.

  • Carefully weigh out 1.50 mg of 4-Fluoro-2-methyl-2H-indazole powder into the tube.

  • Add 1.0 mL of sterile DMSO to the tube.

  • Vortex or sonicate gently until the compound is completely dissolved. This is your 10 mM stock solution.

  • Aliquot the stock solution into smaller volumes in sterile tubes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C, protected from light.

• Prepare Working Solutions:

  • On the day of the experiment, thaw an aliquot of the 10 mM stock solution.

  • Perform serial dilutions of the stock solution in complete cell culture medium to achieve the desired final concentrations for your experiment.

  • Crucial Step: Ensure that the final concentration of DMSO in the cell culture wells does not exceed 0.5% to avoid solvent-induced cytotoxicity.[5][6] For example, a 1:200 dilution of the 10 mM stock in media will result in a 50 µM compound concentration with 0.5% DMSO.

Tier 1: Foundational Assays - Assessing Impact on Cell Viability and Proliferation

The initial step in characterizing a new anti-cancer compound is to determine its effect on the growth and viability of cancer cells. This is typically achieved through dose-response experiments using various cell lines.

Recommended Cell Lines:

• A431 (Epidermoid Carcinoma): Expresses abnormally high levels of EGFR, making it a suitable model to test EGFR inhibitors.[3][4][7][8]

• HCT116 (Colorectal Carcinoma): Possesses a KRAS mutation, which may confer resistance to EGFR inhibitors, providing a valuable comparative model.[9][10][11]

• MCF-7 (Breast Adenocarcinoma): An estrogen receptor-positive cell line that can be used to assess the compound's broader anti-cancer activity.[12][13][14][15]

• U-87 MG (Glioblastoma): A brain tumor cell line where EGFR signaling is often implicated.[16][17][18]

Protocol 2: MTT Cell Viability Assay

Rationale: The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability.[19] Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.[19]

Materials:

• Selected cancer cell lines

• Complete culture medium

• 96-well cell culture plates

• 4-Fluoro-2-methyl-2H-indazole working solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate for 24 hours.

• Compound Treatment: Add 100 µL of medium containing serial dilutions of 4-Fluoro-2-methyl-2H-indazole to the wells. Include a vehicle control (medium with the same final concentration of DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value (the concentration of the compound that inhibits cell viability by 50%).[20][21]

Tier 2: Mechanistic Assays - Elucidating the Mode of Action

Once the anti-proliferative effect of the compound is established, the next step is to investigate the underlying mechanism. This involves determining if the compound induces programmed cell death (apoptosis) and if it inhibits the hypothesized signaling pathway.

Hypothesized Signaling Pathway: EGFR Inhibition

Protocol 3: Apoptosis Analysis by Annexin V/Propidium Iodide Staining

Rationale: Apoptosis is a common mechanism of cell death induced by anti-cancer drugs. In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can be fluorescently labeled to detect apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late apoptotic and necrotic cells.[22][23] Flow cytometry analysis of cells stained with both Annexin V and PI allows for the differentiation of live, early apoptotic, late apoptotic, and necrotic cells.[22][23][24]

Materials:

• A431 cells

• 6-well plates

• 4-Fluoro-2-methyl-2H-indazole at IC₅₀ and 2x IC₅₀ concentrations

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and binding buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Seed A431 cells in 6-well plates and treat with the vehicle (DMSO), IC₅₀, and 2x IC₅₀ concentrations of the compound for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge and wash the cells with cold PBS.

• Staining: Resuspend the cell pellet in 1X binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells on a flow cytometer.

• Data Interpretation:

  • Annexin V- / PI- : Live cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic/necrotic cells

  • Annexin V- / PI+ : Necrotic cells[22][23]

Protocol 4: Western Blot Analysis of EGFR Pathway Phosphorylation

Rationale: To test the hypothesis that 4-Fluoro-2-methyl-2H-indazole inhibits EGFR signaling, Western blotting can be used to measure the phosphorylation status of EGFR and its key downstream effectors, such as AKT and ERK. A reduction in the phosphorylation of these proteins upon compound treatment would support the proposed mechanism of action.[25]

Materials:

• A431 cells

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• Transfer apparatus and PVDF membranes

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (anti-phospho-EGFR, anti-total-EGFR, anti-phospho-AKT, anti-total-AKT, anti-phospho-ERK, anti-total-ERK, and a loading control like anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Lysis: Treat serum-starved A431 cells with the compound for a short duration (e.g., 1-2 hours) before stimulating with EGF (e.g., 100 ng/mL for 15 minutes). Lyse the cells on ice.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST.

  • Incubate with the primary antibody overnight at 4°C.

  • Wash and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Add ECL substrate and capture the chemiluminescent signal.

• Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies against the total forms of the proteins and a loading control to ensure equal protein loading.

• Quantification: Densitometry can be used to quantify the band intensities. The ratio of the phosphorylated protein to the total protein is calculated to determine the effect of the compound on protein phosphorylation.[26]

Tier 3: Target Engagement Confirmation

While inhibition of a signaling pathway suggests that the compound is acting on a target within that pathway, it does not confirm direct binding. The Cellular Thermal Shift Assay (CETSA) is a powerful technique to verify target engagement in a cellular context.[27][28]

Protocol 5: Cellular Thermal Shift Assay (CETSA)

Rationale: CETSA is based on the principle that the binding of a ligand to its target protein increases the thermal stability of the protein.[29] By heating intact cells treated with the compound across a temperature gradient and then quantifying the amount of soluble target protein remaining, a shift in the melting curve indicates direct binding of the compound to the target protein.[27][29]

Materials:

• A431 cells

• 4-Fluoro-2-methyl-2H-indazole

• PCR tubes or plates

• Thermal cycler

• Lysis buffer with protease and phosphatase inhibitors

• Western blotting reagents as in Protocol 4

Procedure:

• Cell Treatment: Treat A431 cells with a high concentration of the compound (e.g., 10-50 µM) or vehicle (DMSO) for 1-2 hours.

• Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes in a thermal cycler, followed by cooling.

• Lysis and Centrifugation: Lyse the cells by freeze-thaw cycles. Centrifuge at high speed to pellet the aggregated proteins.

• Western Blotting: Collect the supernatant (soluble protein fraction) and analyze the levels of soluble EGFR by Western blotting as described in Protocol 4.

• Data Analysis: Quantify the band intensities at each temperature for both the vehicle- and compound-treated samples. Plot the percentage of soluble EGFR relative to the lowest temperature against temperature. A rightward shift in the melting curve for the compound-treated sample compared to the vehicle control indicates thermal stabilization and thus, direct target engagement.[27]

Conclusion

This application note provides a structured, multi-tiered approach for the initial in vitro characterization of 4-Fluoro-2-methyl-2H-indazole as a potential anti-cancer agent targeting the EGFR signaling pathway. By following these protocols, researchers can systematically evaluate the compound's effects on cell viability, determine its mechanism of action, and confirm direct target engagement within cancer cells. The results from these experiments will provide a solid foundation for further preclinical development, including in vivo efficacy studies and lead optimization.

References

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• Indazole derivatives with different substitution patterns as VEGFR-2 kinase inhibitors. (n.d.). ResearchGate. Retrieved from [Link]

• EGFR-Targeted Cellular Delivery of Therapeutic Nucleic Acids Mediated by Boron Clusters. (n.d.). MDPI. Retrieved from [Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. (n.d.). PubMed Central. Retrieved from [Link]

• The Story of MCF-7 Breast Cancer Cell Line: 40 years of Experience in Research. (n.d.). Spandidos Publications. Retrieved from [Link]

• HCT116 cells. (n.d.). Wikipedia. Retrieved from [Link]

• A431 cells. (n.d.). Wikipedia. Retrieved from [Link]

• Western Blot for Phosphorylated Proteins - Tips & Troubleshooting. (n.d.). Bio-Techne. Retrieved from [Link]

• CETSA®: Measuring Target Engagement in Whole Blood. (n.d.). Pelago Bioscience. Retrieved from [Link]

• Annexin V PI Staining Guide for Apoptosis Detection. (2024, November 12). Boster Bio. Retrieved from [Link]

• How do I interpret my MTT assay results, and what statistical tests should I do for cell viability? (2021, March 21). ResearchGate. Retrieved from [Link]

• HCT116 Cell Line: A Comprehensive Guide to Colorectal Cancer Research. (n.d.). Cytion. Retrieved from [Link]

• U-87 MG Uppsala (CVCL_GP63). (n.d.). Cellosaurus. Retrieved from [Link]

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. (n.d.). Bio-Techne. Retrieved from [Link]

• Cell line profile: MCF7. (n.d.). Culture Collections. Retrieved from [Link]

• Construction of a high-EGFR expression cell line compare with A431 cell and used in EGFR drug-targeted screening with cell membr. (2010, July 26). Academic Journals. Retrieved from [Link]

• Best Practice for Western Blot Detection of Phosphorylation Events. (n.d.). Bio-Rad Antibodies. Retrieved from [Link]

• How to prepare sterile drug solution in DMSO for cell culture? (n.d.). Reddit. Retrieved from [Link]

• Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases. (n.d.). MDPI. Retrieved from [Link]

• CETSA: A Target Engagement Assay with Potential to Transform Drug Discovery. (2025, August 9). ResearchGate. Retrieved from [Link]

• U-87 MG. (n.d.). Culture Collections. Retrieved from [Link]

• EGFR surface expression in A431 cell line. (n.d.). ResearchGate. Retrieved from [Link]

• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (n.d.). PubMed Central. Retrieved from [Link]

• Pan/Phospho Analysis for Western Blot Normalization. (n.d.). LI-COR Biosciences. Retrieved from [Link]

• Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. (2024, May 20). Taylor & Francis Online. Retrieved from [Link]

• Quantification of Epidermal Growth Factor Receptor Expression Level and Binding Kinetics on Cell Surfaces by Surface Plasmon Resonance Imaging. (2016, October 6). PubMed Central. Retrieved from [Link]

• U-87 MG. (n.d.). Wikipedia. Retrieved from [Link]

• HCT 116 (CVCL_0291). (n.d.). Cellosaurus. Retrieved from [Link]

• MCF-7. (n.d.). Wikipedia. Retrieved from [Link]

• Measuring Apoptosis using Annexin V and Flow Cytometry. (n.d.). University of Rochester Medical Center. Retrieved from [Link]

• Generating DMSO Stocks for Cell Culture. (2018, June 1). Bridges Lab Protocols. Retrieved from [Link]

• Visualizing and Quantifying phosphoproteins via Western Blotting Part 1 of 2. (n.d.). Azure Biosystems. Retrieved from [Link]

• HCT116 Cell Line. (n.d.). Applied Biological Materials Inc. Retrieved from [Link]

• CETSA. (n.d.). Pär Nordlund Lab. Retrieved from [Link]

• Biological differences among MCF-7 human breast cancer cell lines from different laboratories. (n.d.). PubMed. Retrieved from [Link]

• DMSO usage in cell culture. (2023, February 1). LifeTein. Retrieved from [Link]

• How to Analyse MTT/MTS Assay Data and IC50 using Excel. (2023, December 16). YouTube. Retrieved from [Link]

• Identification of Novel Indazole-based Inhibitors of Fibroblast Growth Factor Receptor 1 (FGFR1). (2021, October 1). Bentham Science. Retrieved from [Link]

• Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. (2025, September 12). PubMed Central. Retrieved from [Link]

• MCF-7 Cells Culture. (n.d.). B-Bridge International. Retrieved from [Link]

• How do I dilute DMSO 0.1% to 0.05% in cell culture media? (2025, April 3). ResearchGate. Retrieved from [Link]

• How to represent Annexin V apoptosis study data in publications? (2024, July 13). ResearchGate. Retrieved from [Link]

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Technical Application Note: 4-Fluoro-2-methyl-2H-indazole in Precision Oncology

Executive Summary

This guide details the application of 4-Fluoro-2-methyl-2H-indazole (CAS 1209731-93-0) as a privileged scaffold in the design of targeted cancer therapeutics. Unlike generic heterocycles, this specific isomer combines the metabolic robustness of fluorine substitution with the tautomeric stability of N2-methylation. It serves as a critical pharmacophore for developing inhibitors targeting Poly (ADP-ribose) polymerase (PARP) and Tyrosine Kinases (e.g., VEGFR, FGFR) .

This document provides researchers with validated protocols for functionalizing this scaffold, integrating it into Fragment-Based Drug Discovery (FBDD) workflows, and assessing the biological activity of derived libraries.

Strategic Rationale: The "Fluorine-Methyl" Advantage

In medicinal chemistry, the selection of the 4-Fluoro-2-methyl-2H-indazole core is driven by three mechanistic factors:

• Tautomeric Locking: Unsubstituted indazoles exist in a dynamic equilibrium between 1H- and 2H- tautomers. Methylation at the N2 position "locks" the molecule into the 2H-form, ensuring a consistent hydrogen-bond acceptor vector essential for binding to the hinge region of kinases or the nicotinamide pocket of PARP enzymes.

• Metabolic Blocking (The Fluorine Effect): The C4 position is a common site for oxidative metabolism (CYP450 attack). Substitution with fluorine (

  ) blocks this metabolic soft spot, significantly increasing the in vivo half-life ( ) of the final drug candidate.

• Electronic Modulation: The high electronegativity of the C4-fluorine atom pulls electron density from the aromatic ring, modulating the pKa of the nitrogen atoms and enhancing

  -stacking interactions with aromatic residues (e.g., Phenylalanine or Tyrosine) in the target protein's binding pocket.

Application Workflow: From Scaffold to Lead

The following diagram illustrates the critical path for utilizing 4-Fluoro-2-methyl-2H-indazole in a drug discovery campaign, specifically targeting PARP inhibition.

Figure 1: Strategic workflow for converting the raw scaffold into a bioactive library.

Experimental Protocols

Protocol A: Regioselective C6-Bromination

Objective: To install a reactive handle at the C6 position, enabling subsequent attachment of solubilizing tails or pharmacophores. The C4-fluorine directs electrophilic substitution to the C6 or C5 position; precise temperature control is required to favor C6.

Materials:

• 4-Fluoro-2-methyl-2H-indazole (1.0 eq)[1]

• N-Bromosuccinimide (NBS) (1.1 eq)

• Acetonitrile (ACN) (Anhydrous)

• TFA (Catalytic amount, 0.1 eq)

Step-by-Step Methodology:

• Dissolution: Dissolve 1.5 g (10 mmol) of 4-Fluoro-2-methyl-2H-indazole in 30 mL of anhydrous ACN in a round-bottom flask.

• Activation: Add TFA (0.1 eq) to activate the NBS.

• Addition: Cool the solution to 0°C. Add NBS (1.1 eq) portion-wise over 20 minutes to prevent exotherms.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1). The C6-bromo product usually runs slightly less polar than the starting material.

• Quench: Quench with saturated sodium thiosulfate solution to neutralize excess bromine.

• Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry over

  , and concentrate.

• Purification: Purify via silica gel flash chromatography.

  • Yield Expectation: 75-85% of 6-Bromo-4-fluoro-2-methyl-2H-indazole .

Protocol B: Suzuki-Miyaura Cross-Coupling (Library Generation)

Objective: To couple the brominated scaffold with various aryl-boronic acids, creating a library of potential PARP inhibitors.

Materials:

• 6-Bromo-4-fluoro-2-methyl-2H-indazole (1.0 eq)[1]

• Aryl Boronic Acid derivatives (1.2 eq) (e.g., 4-carbamoylphenylboronic acid for PARP mimicry)

• (0.05 eq)
• (2.0 eq)

• Dioxane/Water (4:1 ratio)

Step-by-Step Methodology:

• Preparation: In a microwave vial, combine the brominated scaffold (0.5 mmol), boronic acid (0.6 mmol), and potassium carbonate (1.0 mmol).

• Solvent: Add 4 mL of degassed Dioxane/Water mixture.

• Catalyst: Add

  (5 mol%) under a nitrogen stream. Seal the vial immediately.

• Reaction: Heat at 90°C for 12 hours (thermal) or 110°C for 30 minutes (microwave).

• Workup: Filter through a Celite pad. Dilute with water and extract with DCM.

• Isolation: Concentrate and purify via preparative HPLC.

Biological Validation: PARP Inhibition Assay

Context: Indazole derivatives often mimic the nicotinamide moiety of NAD+, binding to the catalytic domain of PARP-1/2.

Data Recording Table:

Compound ID	R-Group (C6)	PARP-1 IC50 (nM)	PARP-2 IC50 (nM)	Selectivity Ratio
IND-F-01	Phenyl	450	600	1.3
IND-F-02	4-Carbamoylphenyl	12	8	0.6
IND-F-03	Pyridin-3-yl	85	120	1.4

| Ref (Olaparib)| N/A | 5 | 1 | 0.2 |

Assay Protocol (Chemiluminescent):

• Plate Setup: Use histone-coated 96-well plates.

• Incubation: Add PARP enzyme (0.5 U/well), biotinylated NAD+, and activated DNA.

• Treatment: Add test compounds (IND-F series) at varying concentrations (0.1 nM to 10

  M). Incubate for 1 hour at RT.

• Detection: Add Streptavidin-HRP followed by chemiluminescent substrate.

• Analysis: Measure luminescence. Calculate IC50 using non-linear regression (GraphPad Prism).

Mechanism of Action (Signaling Pathway)

The following diagram details how the 4-Fluoro-2-methyl-2H-indazole derivative (e.g., IND-F-02) disrupts cancer cell replication via Synthetic Lethality in BRCA-deficient cells.

Figure 2: Mechanism of Synthetic Lethality induced by Indazole-based PARP inhibitors.

References

• Synthesis and Biological Evaluation of Indazole Derivatives. Royal Society of Chemistry (RSC) Advances. (2025). Demonstrates the antiproliferative activity of indazole derivatives in breast cancer models.[2]

• Indazole as a Privileged Scaffold: The Derivatives and their Therapeutic Applications. Current Topics in Medicinal Chemistry. (2025). Comprehensive review of FDA-approved indazole drugs like Niraparib and Axitinib.

• Discovery of PARP Inhibitors. Journal of Medicinal Chemistry. Discusses the structural requirements (including indazole cores) for PARP binding and metabolic stability.

• 4-Fluoro-2-methyl-2H-indazole Product Data. BLD Pharm. Physical and chemical properties of the specific CAS 1209731-93-0.

Sources

• 1. 2092036-32-1 | 6-Bromo-4-fluoro-2-methyl-2h-indazole - Moldb [moldb.com]
• 2. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-Fluoro-2-methyl-2H-indazole

Welcome to the technical support center for the synthesis of 4-Fluoro-2-methyl-2H-indazole. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the yield, purity, and efficiency of their synthesis. We will move beyond simple protocols to explore the underlying chemical principles, enabling you to troubleshoot effectively and optimize your experimental outcomes.

The synthesis of substituted 2H-indazoles, such as the target compound, presents a significant challenge primarily due to the regioselectivity of N-alkylation. The indazole core possesses two nitrogen atoms (N1 and N2) that can be alkylated, leading to a mixture of isomers. Since the 1H-indazole tautomer is generally more thermodynamically stable than the 2H-indazole form, direct alkylation often favors the formation of the N1-alkylated product, which is an undesired side-product in this context.[1] This guide provides a robust framework for maximizing the formation of the desired 4-Fluoro-2-methyl-2H-indazole.

Core Synthesis Pathway & Protocol

The most common and reliable method to synthesize 4-Fluoro-2-methyl-2H-indazole involves a two-step process: first, the synthesis of the 4-fluoro-1H-indazole precursor, followed by a carefully controlled N-methylation reaction.

Caption: Overall workflow for the two-step synthesis of 4-Fluoro-2-methyl-2H-indazole.

Experimental Protocol: Two-Step Synthesis

Step 1: Synthesis of 4-Fluoro-1H-indazole

This procedure is adapted from principles of indazole synthesis involving diazotization of an aniline derivative.[2]

• Reaction Setup: To a stirred solution of 3-fluoro-2-methylaniline (1.0 equiv) in a suitable acidic medium (e.g., a mixture of acetic acid and propionic acid) in a three-necked flask fitted with a thermometer, add a solution of sodium nitrite (1.1 equiv) in water dropwise.

  • Causality: The acidic medium is crucial for the in-situ formation of nitrous acid (HNO₂), which is the active diazotizing agent.

• Temperature Control: Maintain the internal temperature strictly between 0-5 °C during the addition of the sodium nitrite solution.

  • Causality: Diazonium salts are unstable at higher temperatures and can decompose, leading to significant side products and reduced yield.

• Cyclization: After the addition is complete, allow the reaction mixture to stir at 0-5 °C for 1 hour, then let it warm slowly to room temperature and stir for an additional 12-16 hours. The diazonium salt will undergo an intramolecular cyclization to form the indazole ring.

• Workup: Quench the reaction by carefully pouring it into a beaker of ice water. Neutralize the mixture with a base (e.g., aqueous sodium hydroxide) to a pH of ~7-8. The product will precipitate.

• Isolation: Collect the solid precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield crude 4-fluoro-1H-indazole. This can be purified further by recrystallization or used directly in the next step.

Step 2: N-Methylation of 4-Fluoro-1H-indazole

• Reaction Setup: In an inert atmosphere (Nitrogen or Argon), dissolve 4-fluoro-1H-indazole (1.0 equiv) in a dry, polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

• Deprotonation: Cool the solution to 0 °C and add a strong base (e.g., Sodium Hydride (NaH), 60% dispersion in mineral oil, 1.2 equiv) portion-wise.

  • Causality: The base deprotonates the indazole at the N1 position to form the indazolide anion. Hydrogen gas evolution will be observed. Allow the mixture to stir until gas evolution ceases, indicating complete deprotonation.

• Alkylation: Add the methylating agent (e.g., Methyl iodide (MeI) or Dimethyl sulfate (DMS), 1.1 equiv) dropwise while maintaining the temperature at 0 °C.

• Reaction: After addition, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Carefully quench the reaction by adding ice-cold water. Extract the aqueous layer with a suitable organic solvent (e.g., Ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting crude product will be a mixture of N1 and N2 methylated isomers. Purify this mixture using silica gel column chromatography to isolate the desired 4-Fluoro-2-methyl-2H-indazole.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis, focusing on the critical N-methylation step.

Q1: My yield is very low, and I'm isolating mostly the N1-methylated isomer. How can I improve the regioselectivity for the desired N2 product?

A1: This is the most common challenge in 2H-indazole synthesis. The formation of the N1-isomer (4-Fluoro-1-methyl-1H-indazole) is often the thermodynamically favored pathway. However, you can influence the kinetic outcome to favor the N2-isomer.

• Underlying Principle: The regioselectivity of the alkylation is a delicate balance of factors including the solvent, the counter-ion of the base, the temperature, and the nature of the alkylating agent. The indazolide anion exists in resonance, with negative charge density on both N1 and N2. The N1 position is generally less sterically hindered and more nucleophilic, leading to faster reaction under many conditions.

• Solutions & Optimizations:

  • Solvent Choice: While polar aprotic solvents like DMF and DMSO are common, they can favor N1 alkylation. Experiment with less polar solvents like Tetrahydrofuran (THF) or Dichloromethane (DCM). In some cases, a change in solvent polarity can alter the solvation of the indazolide anion and shift the N1/N2 ratio.

  • Base and Counter-ion: The choice of base is critical. Sodium hydride (NaH) is common, but using potassium bases like Potassium Carbonate (K₂CO₃) or Potassium tert-butoxide (t-BuOK) can sometimes increase the proportion of the N2 isomer. The larger potassium cation may associate differently with the indazolide anion, influencing the site of alkylation.

  • Temperature: Running the reaction at lower temperatures (e.g., maintaining at 0 °C or even dropping to -20 °C) can enhance selectivity. Lower temperatures often favor the kinetically controlled product, which can sometimes be the N2 isomer depending on the exact conditions.

  • Alternative Protocols: Consider direct synthesis methods that avoid the N-alkylation of a pre-formed indazole ring. Copper-catalyzed one-pot, three-component reactions of 2-bromobenzaldehydes, primary amines (in this case, methylamine), and sodium azide can directly yield 2H-indazoles, though substrate compatibility would need to be verified.[3][4]

Caption: Troubleshooting flowchart for low yield of the N2-methylated indazole.

Q2: I'm struggling to separate the N1 and N2 isomers by column chromatography. Do you have any suggestions?

A2: The polarity of the N1 and N2 isomers is often very similar, making separation challenging.

• General Elution Profile: The 2H-indazole (N2) isomer is typically less polar than the 1H-indazole (N1) isomer and will therefore elute first from a normal-phase silica gel column.

• Optimization Strategies:

  • Solvent System: If a standard Hexane/Ethyl Acetate gradient is not providing adequate separation, try using a solvent system containing dichloromethane (DCM). A gradient of Hexane/DCM with a small, constant amount of a polar modifier like Ethyl Acetate or Methanol can sometimes improve resolution.

  • Column Dimensions: Use a longer, narrower column to increase the number of theoretical plates and improve separation.

  • Loading Technique: Ensure the crude material is loaded onto the column in a minimal amount of solvent (dry loading is preferred) to get a tight starting band.

Parameter	Recommended Starting Condition	Optimization Strategy
Stationary Phase	Silica Gel (230-400 mesh)	Standard
Mobile Phase	Gradient: 5% to 30% Ethyl Acetate in Hexane	Try 10% to 50% Dichloromethane in Hexane
Elution Order	N2-isomer (less polar) elutes first	Confirm with analytical TLC and standards
Visualization	UV light (254 nm)	Stain with Potassium Permanganate if needed

Table 1: Recommended starting conditions and optimization strategies for chromatographic separation of N1 and N2 isomers.

Q3: My TLC shows significant unreacted 4-fluoro-1H-indazole starting material. What went wrong?

A3: This indicates a problem with the deprotonation or alkylation step.

• Potential Causes & Solutions:

  • Inactive Base: Sodium hydride is highly reactive with moisture. Ensure you are using fresh, properly stored NaH and that your solvent is anhydrous. If the NaH appears gray and clumpy rather than a fine powder, its activity may be compromised.

  • Insufficient Base: Ensure you are using at least 1.1-1.2 equivalents of base to drive the deprotonation to completion.

  • Inactive Alkylating Agent: Methyl iodide can degrade over time. Use a fresh bottle or pass it through a small plug of basic alumina to remove any acidic impurities.

  • Reaction Time/Temperature: The reaction may simply be slow. Allow for a longer reaction time, and confirm the consumption of starting material by TLC before quenching the reaction.

Frequently Asked Questions (FAQs)

Q1: Are there direct, one-pot methods to synthesize 4-Fluoro-2-methyl-2H-indazole that avoid the regioselectivity issue?

A1: Yes, several methods exist for the direct synthesis of 2H-indazoles, which can circumvent the problematic N-alkylation step. One prominent method is a copper-catalyzed three-component reaction using an appropriate 2-halobenzaldehyde, a primary amine, and sodium azide.[4] Another approach involves the reductive cyclization of ortho-imino-nitrobenzene substrates.[5] While these methods are powerful, their success depends on the availability of the specific starting materials and may require significant optimization for the 4-fluoro substrate.

Q2: How can I definitively confirm that I have synthesized the correct N2-methyl isomer and not the N1-methyl isomer?

A2: Spectroscopic analysis is essential.

• ¹H NMR: The chemical shifts of the protons on the indazole ring, particularly the proton at the C3 position, are different for the N1 and N2 isomers.

• ¹³C NMR: The carbon chemical shifts will also differ significantly between the two isomers.

• NOE (Nuclear Overhauser Effect) Spectroscopy: A 2D NOESY or 1D selective NOE experiment is often the most definitive method. For the N2-isomer, irradiation of the N-methyl protons should show an NOE correlation to the proton at the C3 position. For the N1-isomer, an NOE would be observed between the N-methyl protons and the proton at the C7 position of the benzene ring.

• Reference Spectra: Compare your experimental spectra to literature values or data from a trusted commercial supplier if available.

Q3: What are the primary safety concerns with this synthesis?

A3:

• Sodium Hydride (NaH): This is a highly flammable solid that reacts violently with water to produce hydrogen gas, which can ignite. Handle it in an inert atmosphere and use a proper quenching procedure (e.g., slow addition of isopropanol, followed by methanol, then water).

• Methyl Iodide (MeI) / Dimethyl Sulfate (DMS): These are toxic and carcinogenic alkylating agents. They should be handled only in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses).

• Sodium Azide (NaN₃): If you explore alternative syntheses, be aware that sodium azide is acutely toxic. It can also form explosive heavy metal azides if it comes into contact with certain metals (e.g., lead or copper pipes).

References

• Optimization for synthesis of 2H-indazole. ResearchGate. Available from: [Link]

• 2H-Indazole synthesis. Organic Chemistry Portal. Available from: [Link]

• Regioselective C3-Formylation of 2H-Indazoles Using Selectfluor under Microwave-Assisted Conditions. MDPI. Available from: [Link]

• CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-. Google Patents.

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PubMed Central (PMC). Available from: [Link]

Sources

• 1. Indazole - Synthesis and Reactions as a Chemical Reagent_Chemicalbook [chemicalbook.com]
• 2. CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5- - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. 2H-Indazole synthesis [organic-chemistry.org]
• 5. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Degradation of 4-Fluoro-2-methyl-2H-indazole in Solution

Welcome to the technical support center for 4-Fluoro-2-methyl-2H-indazole. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on the stability and handling of this compound in solution. This guide offers troubleshooting advice and frequently asked questions (FAQs) to ensure the integrity of your experiments.

The indazole nucleus is a prevalent scaffold in medicinal chemistry, known for its diverse biological activities.[1] However, like many heterocyclic compounds, its stability in solution can be influenced by various factors. Understanding these potential liabilities is crucial for obtaining reliable and reproducible experimental results. This guide is structured to address common challenges and provide practical, scientifically grounded solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 4-Fluoro-2-methyl-2H-indazole in solution?

The stability of 4-Fluoro-2-methyl-2H-indazole can be influenced by several factors, primarily:

• pH of the solution: The indazole ring contains nitrogen atoms that can be protonated or deprotonated depending on the pH, which can affect the molecule's reactivity and degradation pathways.

• Solvent composition: The choice of solvent can impact solubility and may also participate in degradation reactions. Protic solvents, for instance, can act as nucleophiles in solvolysis reactions.

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.

• Light exposure: Aromatic heterocyclic compounds can be susceptible to photodegradation upon exposure to UV or visible light.[2]

• Presence of oxidizing agents: The indazole ring may be susceptible to oxidation, especially in the presence of reactive oxygen species or other oxidizing agents.[3]

Q2: I am observing a gradual loss of my compound's concentration in an aqueous buffered solution over time. What could be the cause?

A gradual loss of concentration in an aqueous solution is often indicative of hydrolysis. While the 2H-indazole ring is generally aromatic and relatively stable, prolonged exposure to acidic or basic conditions can promote hydrolytic degradation.[4] The N-methyl group and the fluorine substituent can influence the electron density of the ring system, potentially affecting its susceptibility to nucleophilic attack by water or hydroxide ions.

Troubleshooting Steps:

• pH Monitoring: Re-verify the pH of your buffer solution. Significant deviations from the intended pH could accelerate degradation.

• Buffer Selection: Certain buffer components can catalyze degradation. Consider switching to an alternative buffer system.

• Temperature Control: Ensure your solutions are stored at the recommended temperature, typically 2-8°C for short-term storage, to minimize degradation. For long-term storage, freezing at -20°C or -80°C is advisable.

• Inert Atmosphere: If you suspect oxidative degradation in addition to hydrolysis, preparing and storing your solutions under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.

Q3: My solution of 4-Fluoro-2-methyl-2H-indazole has developed a yellow tint after being on the benchtop for a few hours. What does this indicate?

The development of a yellow tint is often a visual indicator of degradation, which could be due to either oxidation or photodecomposition. Many organic molecules form colored degradation products upon reacting with atmospheric oxygen or upon exposure to light.[2]

Troubleshooting Steps:

• Light Protection: Always store solutions of 4-Fluoro-2-methyl-2H-indazole in amber vials or wrap the container with aluminum foil to protect it from light.

• Solvent Purity: Ensure the use of high-purity, peroxide-free solvents, as impurities can initiate or catalyze degradation reactions.

• Antioxidant Addition: For applications where it is permissible, the addition of a small amount of an antioxidant, such as butylated hydroxytoluene (BHT), may help to prevent oxidative degradation.

Troubleshooting Guide: Common Experimental Issues

Issue	Potential Cause	Recommended Action
Poor Reproducibility of Bioassay Results	Compound degradation in the assay medium.	Prepare fresh stock solutions before each experiment. Perform a time-course experiment to assess the stability of the compound in the specific assay medium under the experimental conditions (e.g., 37°C, 5% CO2).
Appearance of Unexpected Peaks in HPLC Analysis	Formation of degradation products.	Conduct a forced degradation study (see protocol below) to intentionally generate and identify potential degradation products. This will help in developing a stability-indicating analytical method.[5]
Precipitation of the Compound from Solution	Poor solubility or degradation to a less soluble product.	Re-evaluate the solubility of the compound in the chosen solvent system. Consider the use of co-solvents or alternative formulation strategies if solubility is a persistent issue.

Experimental Protocols

Protocol 1: Basic Stability Assessment of 4-Fluoro-2-methyl-2H-indazole in Solution

This protocol outlines a fundamental experiment to assess the stability of your compound in a specific solvent or buffer.

Materials:

• 4-Fluoro-2-methyl-2H-indazole

• High-purity solvent (e.g., DMSO, ethanol)

• Aqueous buffer of desired pH

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)[6]

• Calibrated analytical balance and volumetric flasks

• Incubator or water bath

Procedure:

• Prepare a stock solution of 4-Fluoro-2-methyl-2H-indazole in the chosen organic solvent at a known concentration (e.g., 10 mM).

• Dilute the stock solution with the aqueous buffer to the final desired concentration (e.g., 100 µM).

• Immediately after preparation (t=0), take an aliquot of the solution and analyze it by HPLC to determine the initial peak area of the compound.

• Incubate the remaining solution at a controlled temperature (e.g., room temperature or 37°C).

• At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), withdraw aliquots and analyze them by HPLC.

• Plot the percentage of the initial peak area remaining against time to determine the stability profile.

Causality Behind Experimental Choices:

• t=0 Measurement: This provides a baseline to which all subsequent measurements are compared, allowing for accurate quantification of degradation.

• Controlled Temperature: Temperature is a critical factor in reaction kinetics; maintaining a constant temperature ensures that any observed degradation is due to the inherent stability of the compound under those conditions.

• HPLC Analysis: HPLC is a robust and widely used technique for separating and quantifying the parent compound from its potential degradants, making it ideal for stability studies.[6][7]

Protocol 2: Forced Degradation Study

Forced degradation studies are essential for understanding the degradation pathways of a drug substance and for developing stability-indicating analytical methods.[4][8][9]

Objective: To intentionally degrade 4-Fluoro-2-methyl-2H-indazole under various stress conditions to identify potential degradation products.

Stress Conditions:

• Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.[3]

• Thermal Degradation: Solid compound heated at 105°C for 24 hours.

• Photodegradation: Solution exposed to a photostability chamber (ICH Q1B guidelines) for a specified duration.

Procedure:

• Prepare solutions of 4-Fluoro-2-methyl-2H-indazole under each of the stress conditions.

• Include a control sample stored under normal conditions.

• After the specified time, neutralize the acidic and basic samples.

• Analyze all samples, including the control, by a suitable analytical method, such as LC-MS, to separate and identify the parent compound and any degradation products.

Self-Validating System:

The inclusion of a control sample is critical for validating the results. Any changes observed in the stressed samples that are not present in the control can be attributed to the specific stress condition applied.

Visualizations

Logical Workflow for Investigating Compound Instability

Caption: A simplified diagram illustrating the potential degradation pathways for 4-Fluoro-2-methyl-2H-indazole.

References

• Ghosh, P., & Hajra, A. (2021). The use of N-fluorobenzenesulfonimide (NFSI) enables an efficient, simple, and metal-free fluorination of 2H-indazoles in water under ambient air. Journal of Organic Chemistry, 86(15), 10883-10888. Available at: [Link]

• International Journal of Scientific Development and Research. (2023). Stability indicating study by using different analytical techniques. IJSDR, 8(12). Available at: [Link]

• Zhang, Y., et al. (2020). Structure and Stability of Aromatic Nitrogen Heterocycles Used in the Field of Energetic Materials. Molecules, 25(14), 3238. Available at: [Link]

• Hssaine, A., et al. (2021). Development of stability indicating method for quality assessment of African Albendazole tablets. Journal of Pharmaceutical and Biomedical Analysis, 198, 114006. Available at: [Link]

• Raut, S. V., & Pingle, S. P. (2016). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 131, 14-30. Available at: [Link]

• Li, Y., et al. (2022). Recent advances in C–H functionalization of 2H-indazoles. Organic & Biomolecular Chemistry, 20(27), 5346-5357. Available at: [Link]

• Shaikh, A., et al. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 27(15), 4933. Available at: [Link]

• Leonardi, F., & Melchiorre, P. (2023). Light-Driven Organocatalytic Birch Reduction for Late-Stage Drug Modification and sp3-Rich Spirocycle Synthesis. Journal of the American Chemical Society, 145(4), 2385-2395. Available at: [Link]

• Schmermund, L., et al. (2022). Selective Biocatalytic N-Methylation of Unsaturated Heterocycles. Angewandte Chemie International Edition, 61(50), e202213056. Available at: [Link]

• Asian Journal of Research in Pharmaceutical Sciences. (2013). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. AJRPS, 3(4). Available at: [Link]

• El-Didamony, A. M., & Erfan, M. (2012). Stability-Indicating Methods for the Determination of Ornidazole in The Presence of its Degradate According to ICH Guidelines. Pharmaceutical Analytica Acta, 3(8). Available at: [Link]

• Ioele, G., et al. (2018). Photodegradation of Anti-Inflammatory Drugs: Stability Tests and Lipid Nanocarriers for Their Photoprotection. Pharmaceutics, 10(4), 225. Available at: [Link]

• Palmer, M. H., & McIntyre, P. S. (1969). Methylation of indazoles and related reactions. Journal of the Chemical Society, Perkin Transactions 1, 1981-1988. Available at: [Link]

• Roge, A. B., et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102. Available at: [Link]

• Lyu, Y., et al. (2022). Photodegradation of Sulfamethoxazole and Enrofloxacin under UV and Simulated Solar Light Irradiation. Water, 14(19), 3020. Available at: [Link]

• ResearchGate. (n.d.). The reported N-demethylation reactions. A-D, traditional chemical... Available at: [Link]

• Kim, H. J., et al. (2022). Validation of an Analytical Method for the Determination of Thiabendazole in Various Food Matrices. Foods, 11(11), 1599. Available at: [Link]

• ResearchGate. (n.d.). Biodegradation pathway proposed for Methyl Orange by Franconibacter sp., 1MS. Available at: [Link]

• Huang, Y., et al. (2019). Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. Journal of Pharmaceutical Sciences, 108(10), 3312-3318. Available at: [Link]

• Bensmaine, Z., et al. (2023). Enhanced Photodegradation of Sulfamethoxazole Through Cutting-Edge Titania-Zirconia-Based Materials. Catalysts, 13(2), 349. Available at: [Link]

• Semantic Scholar. (2019). ENVIRONMENTALLY FRIENDLY SYNTHESIS OF N-METHYLATED NITROGEN HETEROCYCLES FROM AN AQUEOUS SOLUTION OF METHYLAMINE AND DIOLS Akane. Available at: [Link]

• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3). Available at: [Link]

• Research Journal of Pharmacy and Technology. (2019). Development and Validation of Stability Indicating RP-HPLC Method for Quantitative Estimation of Ornidazole and its Impurities in Ornidazole Injection. RJPT, 12(9). Available at: [Link]

• ResearchGate. (n.d.). Fluorescence emission spectra substituted 2H-indazoles in different... Available at: [Link]

• Ismail, B. S., et al. (2015). Degradation of Triazine-2-14C Metsulfuron–Methyl in Soil from an Oil Palm Plantation. PLoS ONE, 10(10), e0139903. Available at: [Link]

• Schmermund, L., et al. (2022). Selective Biocatalytic N-Methylation of Unsaturated Heterocycles. Angewandte Chemie International Edition, 61(50), e202213056. Available at: [Link]

• Synfacts. (2024). Regioselective C3-Formylation of 2H-Indazoles Using Selectfluor under Microwave-Assisted Conditions. Synfacts, 20(02), 0131. Available at: [Link]

• Singh, S., et al. (2021). Indazole and its Derivatives in Cardiovascular Diseases: Overview, Current Scenario, and Future Perspectives. Current Pharmaceutical Design, 27(26), 2999-3011. Available at: [Link]

• Al-Yasari, A., et al. (2023). Molecular Docking and MD Modeling Techniques for the Development of Novel ROS1 Kinase Inhibitors. Molecules, 28(13), 5085. Available at: [Link]

• Caribbean Journal of Science and Technology. (2021). CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues. CJST, 9(1), 20-34. Available at: [Link]

• Patel, A. K., et al. (2023). Force Degradation for Pharmaceuticals: A Review. International Journal of Scientific Development and Research, 8(6). Available at: [Link]

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photodegradation of Anti-Inflammatory Drugs: Stability Tests and Lipid Nanocarriers for Their Photoprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ijsdr.org [ijsdr.org]
• 5. ijsdr.org [ijsdr.org]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. rjptonline.org [rjptonline.org]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ajrconline.org [ajrconline.org]

troubleshooting 4-Fluoro-2-methyl-2H-indazole crystallization

Technical Support Center: Indazole Crystallization Hub Topic: Troubleshooting 4-Fluoro-2-methyl-2H-indazole Crystallization Current Status: Online 🟢 Agent: Senior Application Scientist (Ph.D., Process Chemistry)

Introduction: The "Indazole Trap"

Welcome to the technical support hub for 4-Fluoro-2-methyl-2H-indazole . If you are here, you are likely facing one of two critical failures: your product has turned into an intractable oil (the "fluorine effect"), or your melting point is depressed due to the persistent presence of the thermodynamic 1H-isomer.

This molecule is a deceptive scaffold. The 2H-indazole core is the "kinetic" isomer, often less stable than its 1H counterpart. Furthermore, the C4-fluorine atom introduces lipophilicity that disrupts hydrogen bonding networks, making the lattice energy fragile and prone to "oiling out."

Below are the resolved support tickets for the most common failure modes.

TICKET #001: Product "Oils Out" Instead of Crystallizing

User Report: "I cooled my reaction mixture (EtOAc/Hexane), but instead of white needles, I got a yellow gum at the bottom. Scratching the flask just makes it stickier."

The Diagnosis: Liquid-Liquid Phase Separation (LLPS)

You are experiencing oiling out , a phenomenon where the compound separates as a supercooled liquid rather than a solid.[1][2]

• The Cause: The C4-fluorine atom lowers the melting point and increases solubility in non-polar solvents. If the temperature of your solution drops below the "oiling out" limit (metastable boundary) before it hits the solubility curve, the product separates as an oil.[3]

• The Science: The oil droplets are rich in impurities, which further depress the melting point (colligative properties), preventing nucleation.

Troubleshooting Protocol: The "Cloud Point" Approach

Do NOT simply cool the mixture further. Follow this thermodynamic reset:

• Re-dissolution: Re-heat the mixture until the oil fully dissolves. If it doesn't, add a small volume of the "good" solvent (e.g., Ethyl Acetate or DCM).

• The Iso-Refractive Point: At reflux, add the anti-solvent (e.g., n-Heptane) dropwise until the solution turns slightly turbid (the cloud point).

• The Back-Off: Add just enough "good" solvent (dropwise) to make the solution clear again.

• Seeding (Critical): Cool the solution to 5–10°C below the boiling point (not room temp). Add seed crystals of pure 4-Fluoro-2-methyl-2H-indazole.

  • Note: If you lack seeds, sonicate a small aliquot in a separate vial to induce nucleation, then use that suspension as seed.

• Controlled Cooling: Wrap the flask in cotton or place it in a warm oil bath and turn the heat off, allowing it to cool to Room Temperature (RT) over 4–6 hours.

Visual Logic: Oiling Out Decision Tree

Caption: Decision logic for mitigating oiling out (LLPS) during crystallization.

TICKET #002: The "Ghost" Isomer (N1 vs N2 Purity)

User Report: "NMR shows a 10% impurity that won't recrystallize out. My methyl peak is split."

The Diagnosis: Regioisomer Contamination

You are likely seeing the 1-methyl-1H-indazole isomer.

• The Science: Indazole alkylation is governed by a tug-of-war between kinetics and thermodynamics.[4]

  • N1-Methyl (1H): Thermodynamic product (more stable aromatic system).

  • N2-Methyl (2H): Kinetic product (often desired for specific bioactivity).

• The Problem: The 1H isomer often co-crystallizes or forms a solid solution with the 2H isomer, making standard recrystallization ineffective.

Troubleshooting Protocol: Chemical Differentiation

If standard recrystallization fails, you must exploit the basicity difference. 2H-indazoles are generally more basic than 1H-indazoles due to the quinoid-like resonance contribution.

Method A: The HBF₄ Salt Break (High Purity)

• Dissolve the crude mixture in anhydrous Ether or THF.

• Add HBF₄·Et₂O (Tetrafluoroboric acid diethyl ether complex) dropwise.

• Result: The more basic 2H-isomer often precipitates preferentially as the tetrafluoroborate salt, leaving the less basic 1H-isomer in solution.

• Filter the salt and neutralize with NaHCO₃ to recover the free base.

Method B: Selective Solvent Wash (Slurry) If you cannot use salts, use a "Slurry Wash" rather than full dissolution.

Solvent System	Temp	Duration	Target Outcome
Hexane/Et₂O (9:1)	0°C	2 hrs	1H isomer (less polar) stays in liquor; 2H solidifies.
Isopropyl Alcohol	RT	12 hrs	Thermodynamic equilibration (risk: may convert 2H to 1H if acidic).

Visual Logic: Isomer Purification Workflow

Caption: Workflow for separating the kinetic N2-isomer from the thermodynamic N1-impurity.

FAQ: Solvent Selection Matrix

Q: Which solvent system is best for the 4-Fluoro derivative? A: The fluorine atom increases solubility in organics. Use the table below for guidance.

Solvent System	Solubility (Hot)	Solubility (Cold)	Risk Factor	Recommendation
Ethanol (EtOH)	High	Moderate	Oiling Out	Avoid as single solvent. Good for seeding.
EtOAc / Hexane	High	Low	Polymorphs	Best Choice. Use 1:4 ratio.
DCM / Hexane	Very High	Low	Evaporation	Good for "crash" precipitation, bad for crystal quality.
Toluene	Moderate	Low	Solvate Formation	Use only if EtOAc fails. High boiling point helps oiling out.

References

• Regioselectivity of Indazole Alkylation

  • Title: Regioselective N-alkylation of the 1H-indazole scaffold.[4][5][6][7][8][9][10]

  • Source:RSC Advances (via NIH/PubMed).
  • Significance: Explains the thermodynamic preference for N1 vs N2.

  • URL:[Link]

• Title: Understanding Oiling-Out in Crystallization of Small Molecule Compounds.

• Synthesis of 2H-Indazoles

  • Title: 2H-Indazole Synthesis.[4][9][11][12]

  • Source: Organic Chemistry Portal.[9]

  • Significance: Provides synthetic routes that maximize N2 selectivity to reduce purific

  • URL:[Link]

• Crystallization of Fluorinated Indazoles

  • Title: Methyl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate.[13]

  • Source:IUCrData (Intern
  • Significance: Case study on crystallizing fluorinated indazole derivatives using slow evapor

  • URL:[Link]

Sources

• 1. mt.com [mt.com]
• 2. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Development of a selective and scalable N1-indazole alkylation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. 2H-Indazole synthesis [organic-chemistry.org]
• 10. wuxibiology.com [wuxibiology.com]
• 11. ijsdr.org [ijsdr.org]
• 12. Regioselective Syntheses of Bis(indazolyl)methane Isomers: Controlling Kinetics and Thermodynamics via Tunable Non-Innocent Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Methyl 1-(4-fluoro­benz­yl)-1H-indazole-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 4-Fluoro-2-methyl-2H-indazole Assay Optimization

Ticket ID: IND-4F2M-001 Status: Open Subject: Troubleshooting Assay Interference, Artifacts, and Stability for 4-Fluoro-2-methyl-2H-indazole Scaffolds

Executive Summary

Welcome to the Technical Support Center. You are likely visiting this page because your screening data for 4-Fluoro-2-methyl-2H-indazole (and its derivatives) shows inconsistent IC50 values, "flat" structure-activity relationships (SAR), or signal noise in fluorescence-based assays.

This scaffold presents three specific challenges in drug discovery workflows:

• Intrinsic Autofluorescence: The 2H-indazole core (quinoid character) possesses distinct photophysical properties compared to the 1H-isomer, often interfering with UV/Blue channels.

• Colloidal Aggregation: The flat, hydrophobic nature of the fused ring system facilitates non-specific enzyme inhibition via sequestration.

• Regioisomer Contamination: Synthetic routes often yield mixtures of N1- and N2-methylated isomers, which have vastly different potencies and solubilities.

Module 1: Optical Interference (Autofluorescence)

The Issue: Unlike the benzenoid 1H-indazole, the 2H-indazole tautomer has a quinoid-like electronic structure. This conjugation often results in a bathochromic shift (red shift) of absorbance and fluorescence emission. If your assay utilizes excitation in the UV range (300–360 nm) and emission in the blue-green range (400–550 nm), the 4-fluoro-2-methyl-2H-indazole scaffold may act as a background fluorophore, masking true inhibition or creating false "activator" signals.

Diagnostic Protocol: Compound-Only Spectral Scan Goal: Determine if the compound emits light at your assay's detection wavelengths.

• Preparation: Dilute the compound to 10 µM and 50 µM in the assay buffer (ensure DMSO concentration matches the assay, typically 1-2%).

• Blanking: Prepare a buffer-only control.

• Scan:

  • Excitation: Scan 280–400 nm.

  • Emission: Scan 400–600 nm.

• Analysis: Compare the compound signal to the assay's specific fluorophore (e.g., Coumarin, Fluorescein).

Troubleshooting Workflow

Figure 1: Decision tree for identifying and mitigating optical interference caused by the indazole scaffold.

Module 2: Colloidal Aggregation (The "Brick Dust" Effect)

The Issue: The 4-fluoro-2-methyl-2H-indazole core is planar and lipophilic. At micromolar concentrations, these molecules can self-associate into colloidal particles (100–1000 nm diameter). These colloids adsorb enzymes on their surface, causing non-specific inhibition .[1][2] This is a classic PAINS (Pan-Assay Interference Compounds) behavior.

Key Indicator: Steep Hill slopes (> 2.0) in dose-response curves.[3]

Validation Protocol: Detergent Sensitivity Test Goal: Disrupt colloids using a non-ionic detergent. If inhibition is lost, the "inhibitor" was actually an aggregate.

Reagents:

• Triton X-100: Prepare a 0.1% stock.

• Freshly prepared enzyme buffer.

Step-by-Step Guide:

• Baseline IC50: Run the dose-response curve under standard conditions (e.g., 0.001% detergent or no detergent).

• Challenge Condition: Repeat the assay with 0.01% to 0.1% Triton X-100 (or 0.05% Tween-20) added to the buffer.

• Centrifugation (Optional): Spin the compound solution at 10,000 x g for 10 minutes. Test the supernatant. Aggregates will pellet out; soluble inhibitors will remain.

Data Interpretation:

Observation	Conclusion	Action
IC50 increases > 5-fold with detergent	False Positive (Aggregation)	Discard hit or chemically modify to improve solubility.
IC50 remains constant	True Binder	Proceed to orthogonal validation (e.g., SPR, NMR).
Supernatant loses activity	False Positive (Precipitation)	Check solubility limit; lower assay concentration.

Module 3: Chemical Purity (N1 vs. N2 Regioisomers)

The Issue: Methylation of indazoles is rarely 100% regioselective. The N1-methyl (1H-indazole) is thermodynamically favored, while the N2-methyl (2H-indazole) is kinetically favored under certain alkylation conditions.

• 4-Fluoro-1-methyl-1H-indazole: Generally less soluble, different binding mode.

• 4-Fluoro-2-methyl-2H-indazole: Targeted scaffold, distinct electronic profile.

Impact: A 5% contamination of the N1-isomer can skew potency data if the N1-isomer is a tighter binder, or skew solubility data if it precipitates early.

Verification Protocol:

• 1H-NMR: Look for the methyl peak shift. N2-methyl groups typically appear downfield (approx 4.0–4.2 ppm) compared to N1-methyl groups (approx 3.8–4.0 ppm), though this depends on solvent and substitution.

• NOESY/ROESY: The definitive check.

  • N1-Me: NOE correlation with the proton at C7.

  • N2-Me: NOE correlation with the proton at C3.

  • Note: The 4-Fluoro substituent eliminates the H4 proton, removing a potential NOE contact, making the C3/C7 distinction critical.

Frequently Asked Questions (FAQ)

Q: Why does my 4-fluoro-2-methyl-2H-indazole compound show activity in the biochemical assay but zero activity in the cell-based assay? A: This is a hallmark of colloidal aggregation or chemical reactivity . Aggregates cannot cross cell membranes, so they show potent (false) inhibition in a test tube but fail in cells. Alternatively, the 2-methyl-2H-indazole system can be metabolically liable or chemically unstable compared to the 1-methyl variant. Run the Detergent Sensitivity Test immediately.

Q: Can I use TR-FRET to avoid the fluorescence interference? A: Generally, yes. TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) uses a delay (e.g., 50–100 µs) before reading. The autofluorescence of small organic molecules like indazoles decays in nanoseconds. However, ensure your compound does not quench the lanthanide donor or absorb at the excitation wavelength of the donor (inner filter effect).

Q: How does the fluorine atom at position 4 affect the assay? A: The fluorine atom is electron-withdrawing. This lowers the pKa of the conjugate acid and reduces the electron density of the ring. While this can improve metabolic stability, it also increases lipophilicity (LogP), thereby increasing the risk of aggregation .

References

• Shoichet, B. K. (2006).[4][5] Screening in a spirit of haunting. Drug Discovery Today, 11(13-14), 607-615. Link

• Feng, B. Y., & Shoichet, B. K. (2006).[5] A detergent-based assay for the detection of promiscuous inhibitors. Nature Protocols, 1(2), 550-553. Link

• Gaillard, S., et al. (2013). 2H-Indazoles: Synthesis and properties. Chemistry – A European Journal, 19(32), 10632-10642. (Note: Discusses the distinct electronic/fluorescent properties of the 2H-tautomer).

• Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740. Link

• Thorne, N., Auld, D. S., & Inglese, J. (2010). Apparent activity in high-throughput screening: origins of compound-dependent assay interference. Current Opinion in Chemical Biology, 14(3), 315-324. Link

Sources

• 1. news-medical.net [news-medical.net]
• 2. shoichetlab.utoronto.ca [shoichetlab.utoronto.ca]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. A Method for Identifying Small-Molecule Aggregators Using Photonic Crystal Biosensor Microplates - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for 4-Fluoro-2-methyl-2H-indazole

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment and Rationale

While specific toxicological data for 4-Fluoro-2-methyl-2H-indazole is limited, analysis of related compounds such as 5-fluoro-2-methyl-2H-indazole and other substituted indazoles suggests the primary hazards are likely to be:

• Skin and Eye Irritation: Direct contact may cause irritation or more severe reactions.[1]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.

• Harmful if Swallowed: Ingestion may lead to adverse health effects.

The presence of the fluorine atom can influence the compound's reactivity and biological activity. Therefore, a conservative approach to handling is warranted to minimize exposure.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is critical to mitigate the risks associated with handling 4-Fluoro-2-methyl-2H-indazole. The following table outlines the recommended PPE, with the understanding that the specific requirements may vary based on the scale of the operation and the experimental setup.

Protection Type	Recommended PPE	Rationale and Best Practices
Eye and Face Protection	Chemical safety goggles and a face shield.	Standard safety glasses are insufficient. Goggles provide a seal against dust and splashes, while a face shield offers an additional layer of protection for the entire face.[2]
Hand Protection	Nitrile or neoprene gloves.	Choose gloves with a thickness appropriate for the task to balance protection and dexterity. Regularly inspect gloves for any signs of degradation or puncture and change them immediately if compromised. For extended operations, consider double-gloving.
Body Protection	A flame-resistant lab coat or a disposable coverall.	A lab coat should be fully buttoned with sleeves rolled down. For larger quantities or tasks with a higher risk of splashes, a chemically resistant apron or coverall is recommended.
Respiratory Protection	A NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.	The need for respiratory protection should be determined by a risk assessment. It is crucial when handling the powder outside of a certified chemical fume hood or when there is a potential for aerosol generation.
Foot Protection	Closed-toe, chemical-resistant shoes.	Footwear should be substantial enough to protect against spills and falling objects.

Operational and Disposal Plans: A Step-by-Step Approach

Whenever possible, handle 4-Fluoro-2-methyl-2H-indazole within a certified chemical fume hood to minimize the risk of inhalation exposure. Ensure the fume hood has adequate airflow and is not cluttered.

The following workflow is designed to ensure the safe handling of 4-Fluoro-2-methyl-2H-indazole from receipt to use.

Caption: A streamlined workflow for the safe handling of 4-Fluoro-2-methyl-2H-indazole.

In the event of a spill, a calm and methodical response is crucial. The following decision tree outlines the immediate steps to be taken.

Caption: A decision tree for responding to spills of 4-Fluoro-2-methyl-2H-indazole.

All waste containing 4-Fluoro-2-methyl-2H-indazole, including contaminated PPE and cleaning materials, must be treated as hazardous waste.[3]

• Solid Waste: Collect in a clearly labeled, sealed container.

• Liquid Waste: Collect in a compatible, sealed container. Do not mix with other waste streams unless compatibility is confirmed.

• Disposal: Arrange for disposal through your institution's environmental health and safety office or a licensed chemical waste disposal company.

Conclusion: A Commitment to Safety

The responsible handling of 4-Fluoro-2-methyl-2H-indazole is paramount for the safety of all laboratory personnel. By adhering to the principles of proactive hazard assessment, diligent use of personal protective equipment, and methodical operational and disposal planning, researchers can confidently and safely advance their scientific endeavors. Always prioritize safety and consult with your institution's safety professionals for guidance tailored to your specific research environment.

References

• AK Scientific, Inc. Safety Data Sheet for 4-Fluoro-2-methyl-2H-indazole.
• KISHIDA CHEMICAL CO.,LTD. Safety Data Sheet for 6-Fluoro-3-methyl-1H-indazole. (A direct link is not available, but this information is typically found on the supplier's website).

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. aksci.com [aksci.com]